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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
Bromide

cat. No.: B1226183

Essential Safety and Handling Guide for 1-Butyl-3-
methylimidazolium Bromide

This guide provides crucial safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with 1-Butyl-3-methylimidazolium Bromide
(BMIMBYr). Adherence to these procedures is vital for ensuring laboratory safety and operational
integrity.

Properties and Hazards Overview

1-Butyl-3-methylimidazolium Bromide is an ionic liquid with a unique set of properties.[1][2]
While it has numerous applications, it is crucial to recognize that its toxicological properties
have not been fully investigated.[3][4] Therefore, it must be handled with caution, assuming
potential risks.[3][4] The substance is known to cause skin and serious eye irritation.[5]
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Identifier Value Source
CAS Number 85100-77-2 [31[41[6]
Molecular Formula CsH1sBrN2

Molecular Weight 219.12 g/mol

White to slightly yellow
Appearance _ [1][4]
crystals/solid

Melting Point 65-81 °C [1][7]

Density ~1.30 - 1.418 g/cm3 [1107]

o Skin Irritation (Category 2),
Hazard Classification o [5]
Eye Irritation (Category 2A)

Signal Word Warning [5]

Operational and Disposal Plans

To ensure safe handling and minimize exposure, the following procedural steps must be
followed.

Personal Protective Equipment (PPE) Protocol

Appropriate PPE is mandatory when handling 1-Butyl-3-methylimidazolium Bromide.
e Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields conforming to EN166 (EU) or NIOSH
(US) approved standards.[4][8]

o In situations with a higher risk of splashing, a face shield should be used in addition to
safety goggles.[9]

¢ Skin Protection:

o Gloves: Handle the substance with chemical-resistant gloves (e.qg., nitrile) that have been
inspected for integrity before use.[4] Use proper glove removal technique to avoid skin
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contact.[4] Dispose of contaminated gloves after use in accordance with laboratory and
local regulations.[4]

o Protective Clothing: Wear a lab coat or impervious clothing to prevent skin contact.[4][8]
Contaminated clothing should be removed immediately and washed before reuse.[3]

» Respiratory Protection:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of dust or vapors.[8]

o For nuisance exposures or when dust formation is possible, use a dust mask (type N95
US or type P1 EU).

o For higher-level protection or in poorly ventilated areas, use an appropriate respirator with
cartridges (e.g., type OV/AG/P99 US or ABEK-P2 EU).[4]

Safe Handling and Storage Protocol

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[5]

o Read the Safety Data Sheet (SDS) thoroughly before starting any work.
o Handle the substance in a designated area, such as a chemical fume hood.

e Handling:

[e]

Avoid all contact with eyes, skin, and clothing.[4][5]

o

Avoid the formation of dust and aerosols.[8]

[¢]

Wash hands thoroughly after handling the material.[5]

[¢]

Do not eat, drink, or smoke in the handling area.

[e]

Keep the substance away from heat, sparks, and open flames.[3][4]
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o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]
o Store below +30°C.[1][6]

o Keep away from strong oxidizing agents and bases.[3]

Accidental Release and Spill Management

e Immediate Actions:
o Evacuate personnel from the immediate spill area.
o Ensure adequate ventilation.
o Remove all sources of ignition.[3][8]

e Containment and Cleanup:

[e]

Wear the appropriate PPE as described above.

o

For minor spills, contain the spill with inert material such as sand, earth, or vermiculite.[10]

[¢]

Carefully collect the spilled material and place it into a suitable, sealed, and labeled
container for disposal.[3][8][10] Avoid creating dust.[3][8]

[¢]

Clean the spill area thoroughly with soap and water.
e Environmental Precautions:

o Prevent the substance from entering drains or water courses.[8]

Disposal Plan

o Waste Collection:

o Collect all waste material containing 1-Butyl-3-methylimidazolium Bromide in clearly
labeled, sealed containers.
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o Do not mix with other waste streams.

o Disposal Procedure:

o All waste must be disposed of in accordance with local, state, and federal regulations.[3]
[10]

o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

[3]
o Handle uncleaned empty containers as you would the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Butyl-3-
methylimidazolium Bromide, from preparation to final disposal.
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Caption: Workflow for safe handling of 1-Butyl-3-methylimidazolium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Butyl-3-
methylimidazolium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226183#personal-protective-equipment-for-
handling-1-butyl-3-methylimidazolium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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